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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of cobalt
bromide hexahydrate (CoBrz-6H20), a compound of interest for its antiferromagnetic
characteristics. This document details its magnetic behavior, experimental protocols for
susceptibility measurements, and relevant theoretical frameworks, presenting quantitative data
in a structured format for ease of comparison and analysis.

Introduction to the Magnetic Properties of Cobalt
Bromide Hexahydrate

Cobalt(ll) bromide hexahydrate is an inorganic compound that displays significant magnetic
ordering at low temperatures.[1] It is characterized as an antiferromagnet, a material in which
adjacent magnetic moments align in opposite directions, resulting in a low or zero net
magnetization at the macroscopic level in the absence of an external magnetic field. The
transition from a paramagnetic to an antiferromagnetic state occurs at a specific temperature
known as the Néel temperature (T_N). For CoBr2:6H20, the Néel temperature is approximately
3.15 K.[1]

The magnetic behavior of cobalt bromide hexahydrate is well-described by the two-dimensional
(2D) XY model, which is a theoretical framework used to understand magnetic systems where
the magnetic moments are constrained to a plane.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1515819?utm_src=pdf-interest
https://www.researchgate.net/publication/256592955_Magnetic_behaviour_of_CoCl26H2O_and_CoBr26H2O_Comparison_with_the_quadratic_XY_model
https://www.researchgate.net/publication/256592955_Magnetic_behaviour_of_CoCl26H2O_and_CoBr26H2O_Comparison_with_the_quadratic_XY_model
https://www.researchgate.net/publication/256592955_Magnetic_behaviour_of_CoCl26H2O_and_CoBr26H2O_Comparison_with_the_quadratic_XY_model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Quantitative Magnetic Data

The magnetic susceptibility of cobalt bromide hexahydrate is dependent on temperature. In the

paramagnetic region, above the Néel temperature, the susceptibility follows the Curie-Weiss

law.

hvsical and .

Property Value Reference
Molar Mass 326.83 g/mol [2]
Appearance Red-purple crystals [3]

Crystal System Monoclinic

Space Group C2/m

Néel Temperature (T_N) 3.15K [1]

Molar Magnetic Susceptibility

(x_m) of anhydrous CoBr: at +13000 x 10—-¢ cm3/mol [3]

Room Temperature

Curie-Weiss Law Analysis

In the paramagnetic state (at temperatures significantly above the Néel temperature), the

magnetic susceptibility (x) of cobalt bromide hexahydrate can be described by the Curie-Weiss

law:

X=C/(T-0)

where:

e X is the molar magnetic susceptibility.
o Cis the Curie constant, which is specific to the material.

e Tis the absolute temperature in Kelvin.
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e 0O is the Weiss temperature (or Weiss constant) in Kelvin. A negative Weiss temperature is
indicative of antiferromagnetic interactions between the magnetic moments.[4]

For the related compound, cobalt bromide dihydrate (CoBr2-:2H20), a Weiss temperature of
-9.9 K has been reported, confirming the presence of antiferromagnetic exchange interactions.
While specific high-temperature susceptibility data for a complete Curie-Weiss analysis of the
hexahydrate is not readily available in the literature, the negative Weiss constant is expected to
be of a similar order of magnitude, reflecting its antiferromagnetic nature.

Experimental Protocols for Magnetic Susceptibility
Measurement

The magnetic susceptibility of paramagnetic materials like cobalt bromide hexahydrate can be
determined using several experimental techniques. The most common methods include the
Gouy method, the Faraday method, and Superconducting Quantum Interference Device
(SQUID) magnetometry.

Gouy Method

The Gouy method is a relatively simple and widely used technique for measuring the magnetic
susceptibility of powdered or liquid samples.

Methodology:
¢ Along, cylindrical sample tube is filled with the powdered cobalt bromide hexahydrate.

e The tube is suspended from a balance, with one end positioned between the poles of a
strong electromagnet and the other end in a region of negligible magnetic field.

o The apparent mass of the sample is measured in the absence of the magnetic field.
e The electromagnet is then turned on, and the new apparent mass of the sample is recorded.

» For a paramagnetic substance like CoBr2:6H20, the sample will be drawn into the magnetic
field, leading to an apparent increase in mass.
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e The change in mass, along with the strength of the magnetic field and the dimensions of the
sample, is used to calculate the volume susceptibility, from which the molar susceptibility can
be derived.

Faraday Method

The Faraday method is a more sensitive technique that is suitable for small sample sizes and
can be used to study magnetic anisotropy in single crystals.

Methodology:

A small amount of the sample is placed in a sample holder, which is suspended from a
sensitive microbalance.

o The sample is positioned in a region of a non-uniform magnetic field with a constant field
gradient (H * dH/dz).

e The force exerted on the sample by the magnetic field is measured by the balance.
e This force is directly proportional to the magnetic susceptibility of the sample.

e By measuring the force, the mass of the sample, and the magnetic field parameters, the
magnetic susceptibility can be calculated.

SQUID Magnetometry

SQUID magnetometry is the most sensitive method for measuring magnetic properties and is
capable of detecting very small magnetic moments.

Methodology:

o A small, well-characterized sample of cobalt bromide hexahydrate is placed in a sample
holder.

e The sample is moved through a set of superconducting detection coils which are part of a
closed superconducting loop.

¢ Any change in the magnetic flux of the sample induces a current in the detection coils.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e This induced current is detected by the SQUID (Superconducting Quantum Interference
Device), which acts as a highly sensitive magnetic flux-to-voltage converter.

e The output voltage of the SQUID is proportional to the magnetic moment of the sample.

o Measurements can be performed over a wide range of temperatures and applied magnetic
fields, allowing for a detailed characterization of the magnetic properties, including the
determination of the Néel temperature and the Curie-Weiss behavior.

Visualizations

Experimental Workflow for Magnetic Susceptibility
Measurement
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Caption: Workflow for determining the magnetic susceptibility of CoBr2:6H20.

Relationship Between Magnetic Susceptibility and
Temperature

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1515819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. T N

l g =(T-8)/C
\/ \/

1/ Molar Susceptibility (1/x) Antiferromagnetic Region ~ ®

Paramagnetic Region
(Curie-Weiss Law holds)

Temperature (K) °

Click to download full resolution via product page

Caption: Idealized plot of inverse magnetic susceptibility versus temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1515819#magnetic-susceptibility-of-cobalt-bromide-
hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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